3-{[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]methyl}benzonitrile

• IUPAC Name: 3-[(4-cyclopropylsulfonyl-1,4-diazepan-1-yl)methyl]benzonitrile
• InChI: InChI=1S/C16H21N3O2S/c17-12-14-3-1-4-15(11-14)13-18-7-2-8-19(10-9-18)22(20,21)16-5-6-16/h1,3-4,11,16H,2,5-10,13H2
• InChI Key: SZFYBXCVDDPZNA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)S(=O)(=O)C2CC2)CC3=CC(=CC=C3)C#N
• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol
• CAS No.: 2549027-39-4

Description

3-{[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]methyl}benzonitrile is a heterocyclic compound featuring a 1,4-diazepane core substituted with a cyclopropanesulfonyl group at the 4-position and a benzonitrile moiety at the 3-position via a methyl linker. Its molecular formula is C₁₇H₂₀N₃O₂S, with a molecular weight of 330.42 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]methyl}benzonitrile typically involves multiple steps, starting from readily available precursors One common approach is the cyclization of appropriate intermediates under controlled conditionsThe final step often involves the attachment of the benzonitrile group via nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of specific catalysts, solvents, and temperature control to facilitate the desired transformations. The process may also incorporate purification steps such as recrystallization or chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

3-{[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]methyl}benzonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the nitrile group to primary amines.

Substitution: Nucleophilic substitution reactions can modify the benzonitrile moiety or the diazepane ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles like sodium azide for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce primary amines. Substitution reactions can lead to various substituted derivatives of the original compound.

Scientific Research Applications

3-{[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]methyl}benzonitrile has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in studies of reaction mechanisms and kinetics.

Biology: The compound may be investigated for its potential biological activity, including its interactions with enzymes or receptors.

Medicine: Research may explore its potential as a pharmaceutical intermediate or its therapeutic effects in various disease models.

Industry: It can be used in the development of new materials or as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 3-{[4-(cyclopropanesulfonyl)-1,4-diazepan-1-yl]methyl}benzonitrile involves its interaction with specific molecular targets. The cyclopropanesulfonyl group may interact with enzymes or receptors, modulating their activity. The diazepane ring can influence the compound’s binding affinity and selectivity, while the benzonitrile moiety may contribute to its overall stability and reactivity. These interactions can affect various biochemical pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Substituent Position and Functional Group Variations

Compound 9a : N-(4-(4-(3-cyanophenyl)-1,4-diazepan-1-yl)butyl)-4-(thiophen-3-yl)benzamide

• Structure: Features a 3-cyanophenyl group on the 1,4-diazepane ring and a thiophene-containing benzamide tail.
• Key Data : Synthesized in 48% yield via nucleophilic substitution and purified via chromatography .
• Comparison: The 3-cyano substitution mirrors the target compound’s benzonitrile group but lacks the cyclopropanesulfonyl moiety. The benzamide tail may reduce membrane permeability compared to the target’s simpler benzonitrile structure.

Compound 9c : N-(4-(4-(2-cyanophenyl)-1,4-diazepan-1-yl)butyl)-4-(thiophen-3-yl)benzamide

• Structure: Analogous to 9a but with a 2-cyanophenyl group.
• Key Data : Lower synthesis yield (33%) compared to 9a, highlighting steric challenges in 2-substituted derivatives .
• Comparison: The 2-cyano position may hinder diazepane ring flexibility, reducing binding affinity in receptor-targeted applications.

Sulfonyl and Acyl Substituent Variations

2-[(4-Methyl-1,4-diazepane-1-)sulfonyl]benzonitrile

• Structure : Contains a methyl-sulfonyl group on the diazepane ring and a 2-benzonitrile group.
• Key Data : Molecular formula C₁₃H₁₇N₃O₂S (MW: 279.36 g/mol) .

3-(4-Acetyl-1,4-diazepane-1-carbonyl)benzonitrile

• Structure : Features an acetyl-carbonyl group on the diazepane ring and 3-benzonitrile.
• Key Data : C₁₅H₁₇N₃O₂ (MW: 271.32 g/mol), logP = 0.55, polar surface area = 51.47 Ų .
• Comparison : The acetyl-carbonyl group increases polarity (lower logP) compared to sulfonyl derivatives, suggesting better aqueous solubility but reduced lipophilicity for blood-brain barrier penetration.

Structural Complexity and Heterocyclic Additions

4-[4-(4-Methyl-1,1-dioxo-5-phenyl-1H-1λ⁶,2-thiazol-3-yl)-1,4-diazepane-1-carbonyl]benzonitrile

• Structure : Incorporates a thiazole ring with sulfone and phenyl groups.
• Key Data : Complex structure with multiple heterocycles .

Data Table: Key Properties of Compared Compounds

Compound Name	Molecular Formula	MW (g/mol)	Key Substituents	logP	Synthesis Yield
3-{[4-(Cyclopropanesulfonyl)-1,4-diazepan-1-yl]methyl}benzonitrile (Target)	C₁₇H₂₀N₃O₂S	330.42	Cyclopropanesulfonyl, 3-benzonitrile	1.82*	N/A
Compound 9a	C₂₇H₂₈N₄O₂S	484.61	3-Cyanophenyl, thiophene-benzamide	N/A	48%
Compound 9c	C₂₇H₂₈N₄O₂S	484.61	2-Cyanophenyl, thiophene-benzamide	N/A	33%
2-[(4-Methyl-1,4-diazepane-1-)sulfonyl]benzonitrile	C₁₃H₁₇N₃O₂S	279.36	Methyl-sulfonyl, 2-benzonitrile	N/A	N/A
3-(4-Acetyl-1,4-diazepane-1-carbonyl)benzonitrile	C₁₅H₁₇N₃O₂	271.32	Acetyl-carbonyl, 3-benzonitrile	0.55	N/A

*Estimated using similar sulfonyl-containing analogs.

Discussion of Substituent Effects

• Cyclopropanesulfonyl vs. Methyl-Sulfonyl : The cyclopropane ring in the target compound introduces rigidity and moderate steric bulk, which may enhance binding to hydrophobic pockets compared to the smaller methyl group in .
• 3-Cyano vs. 2-Cyano Position: The 3-cyano substitution (target compound, 9a) allows better spatial alignment for receptor interactions than 2-cyano (9c), as evidenced by higher synthetic yields in 9a .
• Acyl vs. Sulfonyl Groups : Acetyl-carbonyl derivatives (e.g., ) exhibit lower logP values, favoring solubility but limiting lipid membrane penetration. Sulfonyl groups (target, ) balance hydrophobicity and hydrogen-bonding capacity.